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Compound of Interest

Compound Name: Isopropyl isobutyrate

Cat. No.: B1585242

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical nomenclature and properties is paramount. This guide provides an in-depth overview
of isopropyl isobutyrate, a common fragrance and flavoring agent, detailing its synonyms,

physicochemical properties, and standard experimental protocols for its synthesis and analysis.

Nomenclature and Identification

Isopropyl isobutyrate is known by a variety of names in chemical literature and commerce. A
comprehensive list of its synonyms is provided below to aid in identification and literature
searches.
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Synonym Type Name

Common Name Isopropyl isobutyrate

Isobutyric acid isopropyl ester

Isopropyl isobutanoate

IUPAC Name propan-2-yl 2-methylpropanoate

Isopropyl 2-methylpropanoate

2-Methylpropanoic acid 1-methylethyl ester

2-Methylpropanoic acid 2-propyl ester

CAS Registry No. 617-50-5

FEMA Number 2937

EINECS Number 210-517-5

UN Number 2406

Other Identifiers iso-PROPYL-iso-BUTYRATE

1-Methylethyl 2-methylpropanoate

iS0-C3H7C(O)OCH(CH3)2

Physicochemical Properties

A summary of key quantitative data for isopropyl isobutyrate is presented in the table below,
offering a comparative overview of its physical and chemical characteristics.[1][2][3][4][5]
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Property Value

Molecular Formula C7H1402

Molecular Weight 130.19 g/mol

Appearance Colorless liquid

Odor Fruity, pineapple, apple-like
Boiling Point 120-132 °C

Density 0.85-0.877 g/lcm3
Refractive Index (n20/D) 1.388

Flash Point 17.6-20°C

Vapor Pressure

14 mmHg at 25°C

Solubility

Soluble in ethanol and most organic solvents;

insoluble in water.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of isopropyl isobutyrate are crucial for

its application in research and development. The following sections provide established

protocols.

Synthesis via Fischer Esterification

A standard method for the preparation of isopropyl isobutyrate is the Fischer esterification of

isobutyric acid with isopropanol, using a strong acid catalyst.

Materials:

* |sobutyric acid

 |sopropanol (reagent grade)

o Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH)
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Diethyl ether
Saturated sodium bicarbonate solution (NaHCO3)
Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
isobutyric acid and an excess of isopropanol (typically a 2 to 3-fold molar excess).

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total
reaction volume) to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and add diethyl ether to dilute the product.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent (diethyl ether and excess
isopropanol) by rotary evaporation.

The crude isopropyl isobutyrate can be purified by fractional distillation to yield the pure
product.

Analysis by Gas Chromatography (GC)

Gas chromatography is a robust method for assessing the purity of isopropyl isobutyrate and

for its quantification in various matrices.
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Instrumentation:
e Gas chromatograph equipped with a Flame lonization Detector (FID).

e Capillary column suitable for volatile organic compounds (e.g., a non-polar or intermediate
polarity column like DB-5 or BP-624).

Typical GC Conditions:

Carrier Gas: Nitrogen or Helium.

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Oven Temperature Program:

o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: Increase at 10 °C/min to 200 °C.

o Final hold: 5 minutes.

e Injection Volume: 1 pL.

Sample Preparation:

e Prepare a standard solution of high-purity isopropyl isobutyrate in a suitable solvent (e.qg.,
ethanol or hexane) at a known concentration.

« Dilute the sample containing isopropyl isobutyrate in the same solvent to fall within the
linear range of the detector.

Procedure:

 Inject the standard solution to determine the retention time and response factor of isopropyl
isobutyrate.

« Inject the prepared sample solution.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/product/b1585242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Identify the isopropyl isobutyrate peak in the sample chromatogram by comparing its
retention time with that of the standard.

+ Quantify the amount of isopropyl isobutyrate in the sample by comparing the peak area
with the standard curve.

Visualizing Chemical Nomenclature

The relationship between the common name, IUPAC name, and the core chemical structure of
isopropyl isobutyrate can be visualized to enhance understanding.

propan-2-yl 2-methylpropanoate

| Isobutyric acid isopropyl ester

IUPAC Name

Common Synonym

Isopropyl Isobutyrate

Identifier

CAS: 617-50-5

Click to download full resolution via product page

Caption: Relationship between common, IUPAC, and CAS names for isopropyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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